Cas no 1447671-80-8 (4-bromo-1-fluoro-2-(pentafluoroethyl)benzene)

4-bromo-1-fluoro-2-(pentafluoroethyl)benzene structure
1447671-80-8 structure
Product Name:4-bromo-1-fluoro-2-(pentafluoroethyl)benzene
CAS No:1447671-80-8
MF:C8H3BrF6
MW:293.003842592239
MDL:MFCD24386132
CID:4600407
PubChem ID:71656134
Update Time:2024-03-01

4-bromo-1-fluoro-2-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-2-FLUORO-1-(1,1,2,2,2-PENTAFLUOROETHYL)-BENZENE
    • 5-BROMO-2-FLUORO-1-(1,1,2,2,2-PENTAFLUOROETHYL)-BENZENE(WXFC0413)
    • 4-bromo-1-fluoro-2-(1,1,2,2,2-pentafluoroethyl)benzene
    • 4-bromo-1-fluoro-2-(pentafluoroethyl)benzene
    • MDL: MFCD24386132
    • Inchi: 1S/C8H3BrF6/c9-4-1-2-6(10)5(3-4)7(11,12)8(13,14)15/h1-3H
    • InChI Key: NNTKOHHYNHFXFJ-UHFFFAOYSA-N
    • SMILES: C1(F)=CC=C(Br)C=C1C(F)(F)C(F)(F)F

Computed Properties

  • Exact Mass: 291.93223g/mol
  • Monoisotopic Mass: 291.93223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

4-bromo-1-fluoro-2-(pentafluoroethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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1447671-80-8 95%
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eNovation Chemicals LLC
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4-bromo-1-fluoro-2-(1,1,2,2,2-pentafluoroethyl)benzene
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Fluorochem
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5-Bromo-2-fluoro-1-(1,1,2,2,2-pentafluoroethyl)-benzene
1447671-80-8 98.0%
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Fluorochem
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Fluorochem
094480-5g
5-Bromo-2-fluoro-1-(1,1,2,2,2-pentafluoroethyl)-benzene
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Enamine
EN300-1198016-1.0g
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Enamine
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